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Compound of Interest

Compound Name: Fenamiphos sulfone

Cat. No.: B133125 Get Quote

This guide provides a detailed overview of the physical properties of Fenamiphos sulfone, a

significant metabolite of the nematicide Fenamiphos. The information is tailored for

researchers, scientists, and professionals in drug development, presenting key data,

experimental methodologies, and logical workflows to support further research and application.

Physical Properties of Fenamiphos Sulfone
Fenamiphos sulfone, with the CAS number 31972-44-8, is a sulfonic acid derivative.[1][2] Its

molecular formula is C13H22NO5PS, and it has a molecular weight of 335.36 g/mol .[1][2][3][4]

The physical characteristics of this compound are crucial for its handling, analysis, and

understanding its environmental fate.

Data Presentation

The known melting and boiling points of Fenamiphos sulfone are summarized in the table

below for clear reference.

Physical Property Value Notes

Melting Point 84-86 °C

Boiling Point 456.7 ± 55.0 °C Predicted value

Data sourced from ChemicalBook and AccuStandard.[1][3]
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Experimental Protocols
While specific experimental protocols for the determination of Fenamiphos sulfone's physical

properties are not detailed in the provided search results, a general methodology for

determining the melting point of a solid organic compound is described below. This standard

procedure is widely applicable in chemical research.

Melting Point Determination Protocol

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. It is a key indicator of a substance's purity.

Apparatus:

Melting point apparatus (e.g., DigiMelt)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

The sample of Fenamiphos sulfone

Procedure:

Sample Preparation: A small amount of the crystalline sample is placed in a mortar and finely

ground with a pestle. This ensures uniform heating.[5]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then tapped gently on a hard surface to pack the powder into the sealed

end.[5][6] The sample height in the tube should be minimal (e.g., 1/16 inch) for accurate

measurement.[5]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.[5]
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Approximate Melting Point Determination (if unknown): A rapid heating ramp (10-20 °C per

minute) is used to get a preliminary, approximate melting range.[5]

Accurate Melting Point Determination: A new sample is prepared and the apparatus is

heated to a temperature about 5-10 °C below the approximate melting point. The heating

rate is then slowed to about 2 °C per minute.[5]

Observation: The temperature at which the substance first begins to melt (T1) and the

temperature at which it has completely melted (T2) are recorded.[7] The melting point is

reported as the range between T1 and T2.

Logical Workflow Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical compound like Fenamiphos sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FENAMIPHOS SULFONE CAS#: 31972-44-8 [m.chemicalbook.com]

2. Fenamiphos sulfone | C13H22NO5PS | CID 36028 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. accustandard.com [accustandard.com]

4. scbt.com [scbt.com]

5. jan.ucc.nau.edu [jan.ucc.nau.edu]

6. davjalandhar.com [davjalandhar.com]

7. scribd.com [scribd.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of Fenamiphos Sulfone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133125#physical-properties-of-fenamiphos-sulfone-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

